Cas no 2411318-86-8 (N-(1-cyanocyclobutyl)-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-(1-cyanocyclobutyl)-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2411318-86-8
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 5683038
• PubChem ID: 154798801
• Update Time: 2025-05-20

N-(1-cyanocyclobutyl)-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-​Piperidinecarboxamid​e, N-​(1-​cyanocyclobutyl)​-​N-​methyl-​1-​(1-​oxo-​2-​propen-​1-​yl)​-
• N-(1-cyanocyclobutyl)-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C15H21N3O2/c1-3-13(19)18-9-5-12(6-10-18)14(20)17(2)15(11-16)7-4-8-15/h3,12H,1,4-10H2,2H3
• InChI Key： RYJXMQTVWPYZHL-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(1-cyanocyclobutyl)-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide

N-(1-cyanocyclobutyl)-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound CAS No. 2411318-86-8, known as N-(1-cyanocyclobutyl)-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications. Recent studies have highlighted its role in drug design and its ability to interact with biological systems in innovative ways.

The molecular structure of this compound is characterized by a piperidine ring, which is a six-membered cyclic amine. The piperidine ring is substituted at the 4-position with a carboxamide group, which introduces significant flexibility and reactivity into the molecule. The presence of a cyanocyclobutyl group further enhances the compound's structural complexity, making it a valuable candidate for exploring non-canonical interactions in chemical biology.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient methods to synthesize it, leveraging modern organic chemistry techniques such as palladium-catalyzed cross-coupling reactions and peptide coupling strategies. These advancements have made it possible to produce the compound in high yields, paving the way for its broader application in research and development.

One of the most exciting aspects of this compound is its potential in drug discovery. The carboxamide group and the cyanocyclobutyl moiety are known to interact with specific biological targets, such as enzymes and receptors. Studies have shown that this compound exhibits moderate activity against certain proteases, suggesting its potential as a lead compound for developing therapeutic agents.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its unique structure allows for the formation of supramolecular assemblies, which could be utilized in the development of new materials with tailored properties. Researchers have investigated its ability to form self-assembled monolayers and nanoparticles, which could find applications in nanotechnology and drug delivery systems.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high purity and yield. Key steps include the preparation of intermediates such as cyanocyclobutane derivatives and the subsequent coupling reactions to form the final product. The use of protecting groups and catalytic agents has been instrumental in achieving these results.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility, which is critical for understanding its interactions with biological systems.

In conclusion, N-(1-cyanocyclobutyl)-N-methyl-1-(prop-2-enoyl)piperidine-4-carboxamide represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool for future research in drug discovery and materials science.